Cas no 1035690-30-2 (Methyl 2-chloro-5-cyclopropylnicotinate)

• Product Name: Methyl 2-chloro-5-cyclopropylnicotinate
• CAS No: 1035690-30-2
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 1031206
• PubChem ID: 71304381
• Update Time: 2025-10-29

Methyl 2-chloro-5-cyclopropylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyclopropylnicotinate
• methyl 2-chloro-5-cyclopropylpyridine-3-carboxylate
• methyl 2-chloro-5-cyclopropyl-nicotinate
• DTXSID40745246
• DB-308239
• J-521985
• LYQIYWXYYOFZHD-UHFFFAOYSA-N
• SCHEMBL3724535
• Methyl2-chloro-5-cyclopropylnicotinate
• 1035690-30-2

• MDL： MFCD22559978
• Inchi： 1S/C10H10ClNO2/c1-14-10(13)8-4-7(6-2-3-6)5-12-9(8)11/h4-6H,2-3H2,1H3
• InChI Key： LYQIYWXYYOFZHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)C1CC1

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-chloro-5-cyclopropylnicotinate

Methyl 2-chloro-5-cyclopropylnicotinate (CAS No. 1035690-30-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-chloro-5-cyclopropylnicotinate (CAS No. 1035690-30-2) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, featuring a nicotinate core with chloro and cyclopropyl substituents, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl 2-chloro-5-cyclopropylnicotinate contributes to its distinct reactivity and biological interactions. The presence of a chloro group at the 2-position enhances its electrophilicity, making it a valuable intermediate in organic synthesis. Additionally, the cyclopropyl ring introduces steric hindrance, which can influence its binding affinity to biological targets. These structural features make it a versatile building block for designing novel molecules with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of nicotinic acid and its analogs. Nicotinate derivatives have shown promise in various therapeutic areas, including cardiovascular diseases, inflammation, and neuroprotection. The compound Methyl 2-chloro-5-cyclopropylnicotinate is being investigated for its potential role in modulating these pathways. Its unique chemical profile suggests that it may interact with enzymes and receptors in ways that could lead to new therapeutic strategies.

One of the most compelling aspects of Methyl 2-chloro-5-cyclopropylnicotinate is its utility as a precursor in the synthesis of more complex molecules. Researchers are leveraging its reactive sites to develop novel heterocyclic compounds, which are known for their diverse biological activities. The chloro group, in particular, serves as a handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce various substituents and explore new chemical spaces.

The cyclopropyl moiety in Methyl 2-chloro-5-cyclopropylnicotinate also plays a crucial role in determining its pharmacokinetic properties. Cyclopropane-containing compounds often exhibit unique metabolic profiles, which can influence their bioavailability and duration of action. This feature makes it an attractive scaffold for developing drugs with improved pharmacological profiles. By incorporating cyclopropyl groups, researchers aim to enhance the binding affinity and selectivity of their drug candidates.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Methyl 2-chloro-5-cyclopropylnicotinate provide a rich source of structural motifs that can be explored to identify new lead compounds. The combination of chloro and cyclopropyl substituents offers a balance between reactivity and stability, making it an ideal candidate for further derivatization.

The synthesis of Methyl 2-chloro-5-cyclopropylnicotinate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically starts with the chlorination of a precursor molecule followed by cyclopropanation. These steps demonstrate the compound's versatility as a synthetic intermediate and its potential for further functionalization.

In conclusion, Methyl 2-chloro-5-cyclopropylnicotinate (CAS No. 1035690-30-2) is a fascinating compound with significant potential in chemical and pharmaceutical research. Its unique structural features make it a valuable tool for designing novel molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and synthetic chemistry.